![molecular formula C18H17Cl2N3O3S2 B4580479 2-{[(2,4-dichlorobenzyl)thio]acetyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazinecarbothioamide](/img/structure/B4580479.png)
2-{[(2,4-dichlorobenzyl)thio]acetyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazinecarbothioamide
Overview
Description
2-{[(2,4-dichlorobenzyl)thio]acetyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C18H17Cl2N3O3S2 and its molecular weight is 458.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 457.0088391 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound is involved in the synthesis of a variety of chemical derivatives through reactions with different reagents. For instance, Darehkordi and Ghazi (2013) described the synthesis of hydrazine, carbothioamide derivatives, and their conversion into various derivatives, including 4-oxothiozolidine and thiazole derivatives, showcasing the compound's versatility in organic synthesis and potential as a monomer for dendrimer synthesis (Darehkordi & Ghazi, 2013). Hassan et al. (2004) also explored the heterocyclization of symmetrical dithiobiurea and thioureidoethylthiourea derivatives, further emphasizing the compound’s role in the formation of pyrazole, thiadiazole, and other heterocyclic compounds (Hassan et al., 2004).
Pharmaceutical and Biological Applications
A notable area of research involves the evaluation of derivatives for pharmaceutical applications. Divatia et al. (2014) synthesized a series of derivatives and evaluated them for anti-malarial properties, identifying compounds with good in vitro antimalarial activity (Divatia et al., 2014). Desai et al. (2008) conducted QSAR studies and screened derivatives for antibacterial activity, providing insights into structural and physicochemical parameters that influence antibacterial efficacy (Desai et al., 2008). Furthermore, Babahan et al. (2014) synthesized vicinal dioxime ligands containing thiosemicarbazone units and evaluated their anti-neoplastic activity, demonstrating the compound's potential in developing cancer therapeutics (Babahan et al., 2014).
Materials Science and Corrosion Inhibition
The compound and its derivatives have been investigated for applications in materials science, such as corrosion inhibition. Nataraja et al. (2011) studied the corrosion inhibition effect of certain derivatives on steel in hydrochloric acid solution, indicating potential applications in protecting metal surfaces (Nataraja et al., 2011).
properties
IUPAC Name |
1-[[2-[(2,4-dichlorophenyl)methylsulfanyl]acetyl]amino]-3-(2,3-dihydro-1,4-benzodioxin-6-yl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2N3O3S2/c19-12-2-1-11(14(20)7-12)9-28-10-17(24)22-23-18(27)21-13-3-4-15-16(8-13)26-6-5-25-15/h1-4,7-8H,5-6,9-10H2,(H,22,24)(H2,21,23,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLRLZRVOTGRGDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=S)NNC(=O)CSCC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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